2-(ethylsulfonyl)-N-methyl-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine
CAS No.:
Cat. No.: VC15312147
Molecular Formula: C13H16N2O4S3
Molecular Weight: 360.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H16N2O4S3 |
|---|---|
| Molecular Weight | 360.5 g/mol |
| IUPAC Name | 2-ethylsulfonyl-N-methyl-4-(4-methylphenyl)sulfonyl-1,3-thiazol-5-amine |
| Standard InChI | InChI=1S/C13H16N2O4S3/c1-4-21(16,17)13-15-12(11(14-3)20-13)22(18,19)10-7-5-9(2)6-8-10/h5-8,14H,4H2,1-3H3 |
| Standard InChI Key | YGOAIFDBFWJNHA-UHFFFAOYSA-N |
| Canonical SMILES | CCS(=O)(=O)C1=NC(=C(S1)NC)S(=O)(=O)C2=CC=C(C=C2)C |
Introduction
2-(Ethylsulfonyl)-N-methyl-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine is a complex organic compound characterized by its unique thiazole structure, which incorporates both sulfonyl and ethylsulfonyl functional groups. This compound is recognized by its CAS number 863449-44-9 and has a molecular weight of approximately 360.5 g/mol.
Synthesis and Preparation
The synthesis of 2-(ethylsulfonyl)-N-methyl-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine typically involves several steps, including the formation of the thiazole ring and the introduction of various functional groups. The synthesis process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to achieve high yields and purity.
Biological Activities and Potential Applications
Compounds with similar thiazole structures have been noted for their diverse biological activities. Preliminary studies suggest that 2-(ethylsulfonyl)-N-methyl-4-[(4-methylphenyl)sulfonyl]-1,3-thiazol-5-amine may exhibit significant biological activity, although further research is required to fully elucidate its specific biological mechanisms and efficacy.
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